5-Methylhex-5-ene-2,4-dione
Overview
Description
5-Methylhex-5-ene-2,4-dione, also known as Meldrum's acid, is a versatile organic compound that has gained significant attention in scientific research. It is a cyclic compound containing two carbonyl groups and a methylene bridge. Meldrum's acid has been widely used as a building block for the synthesis of various organic compounds due to its unique reactivity and stability.
Mechanism of Action
5-Methylhex-5-ene-2,4-dione's acid can act as a nucleophile due to the presence of two carbonyl groups and a methylene bridge. It can react with electrophilic reagents such as alkyl halides, carbonyl compounds, and acid chlorides to form various organic compounds. The reaction mechanism involves the formation of an intermediate species, which then undergoes further reactions to yield the desired product.
Biochemical and physiological effects:
5-Methylhex-5-ene-2,4-dione's acid has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit low toxicity and is generally considered safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
5-Methylhex-5-ene-2,4-dione's acid has several advantages for use in laboratory experiments. It is a stable and easily handled compound that can be stored for long periods without degradation. It is also a highly reactive building block that can be used to synthesize a wide range of organic compounds. However, 5-Methylhex-5-ene-2,4-dione's acid has some limitations, including its high cost and limited availability in some regions.
Future Directions
There are several future directions for research on 5-Methylhex-5-ene-2,4-dione's acid. One potential area of research is the development of new synthetic methods for the preparation of 5-Methylhex-5-ene-2,4-dione's acid and its derivatives. Another area of research is the synthesis of novel organic compounds using 5-Methylhex-5-ene-2,4-dione's acid as a building block. Additionally, there is potential for the use of 5-Methylhex-5-ene-2,4-dione's acid in the development of new materials with unique properties. Overall, 5-Methylhex-5-ene-2,4-dione's acid has significant potential for use in various scientific research applications, and further research is needed to fully explore its capabilities.
Scientific Research Applications
5-Methylhex-5-ene-2,4-dione's acid has been extensively used in scientific research as a versatile building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. It has been used as a key intermediate in the synthesis of anti-cancer drugs, anti-inflammatory agents, and antiviral compounds. 5-Methylhex-5-ene-2,4-dione's acid has also been used as a starting material for the synthesis of polymers, dendrimers, and other advanced materials.
properties
IUPAC Name |
5-methylhex-5-ene-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c1-5(2)7(9)4-6(3)8/h1,4H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAZWPVRTYSEED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)CC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25120-51-8 |
Source
|
| Details | Compound: 5-Hexene-2,4-dione, 5-methyl-, homopolymer | |
| Record name | 5-Hexene-2,4-dione, 5-methyl-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25120-51-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID90576820 |
Source
|
| Record name | 5-Methylhex-5-ene-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylhex-5-ene-2,4-dione | |
CAS RN |
20583-46-4 |
Source
|
| Record name | 5-Methylhex-5-ene-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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